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Compound of Interest

Compound Name: FFN511

Cat. No.: B15570744 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of FFN511, a fluorescent false neurotransmitter. Adherence to these guidelines is

essential for ensuring personnel safety and minimizing environmental impact. Given the

absence of a comprehensive Safety Data Sheet (SDS), these recommendations are based on

the known properties of FFN511 and general best practices for handling potent

neurochemicals, fluorescent dyes, and their solutions.

Quantitative Data Summary
The following table summarizes the key quantitative properties of FFN511.
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Property Value Source

CAS Number 1004548-96-2 Sigma-Aldrich

Molecular Weight 284.35 g/mol Sigma-Aldrich

Form Solid Sigma-Aldrich

Solubility 5 mM in DMSO Sigma-Aldrich

Storage Temperature -20°C Sigma-Aldrich

Water Hazard Class (WGK)
3 (Severely hazardous to

water)
Sigma-Aldrich

Storage Class 11 (Combustible Solids) Sigma-Aldrich

Personal Protective Equipment (PPE)
Due to its nature as a potent neurochemical and its high water hazard classification, a stringent

PPE protocol is mandatory.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must be ANSI Z87.1 compliant

and provide a complete seal

around the eyes to protect

against dust particles.

Face Shield

To be worn in conjunction with

safety goggles, especially

when handling the solid form

or preparing solutions.

Hand Protection Double Nitrile Gloves

When handling the solid form.

Inspect for tears or

degradation before use.

Butyl or heavy-duty nitrile

gloves over nitrile gloves

When handling DMSO

solutions of FFN511, as DMSO

can readily penetrate standard

nitrile gloves.

Respiratory Protection N95 or P100 Respirator

Required when handling the

solid (powder) form to prevent

inhalation. A fit test is

mandatory before first use.

Protective Clothing Laboratory Coat
A full-length lab coat must be

worn and kept fully fastened.

Chemical-resistant Apron

Recommended to be worn

over the lab coat when

preparing solutions or handling

larger quantities.

Experimental Protocols: Safe Handling and Disposal
Handling FFN511 Powder
This protocol outlines the procedure for weighing and preparing a stock solution of FFN511.
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Area Preparation: Designate a specific area for handling FFN511, preferably within a

certified chemical fume hood. Cover the work surface with disposable absorbent bench

paper.

PPE: Before handling the compound, don all required PPE as specified in the table above,

including respiratory protection.

Weighing:

Perform all weighing operations within the chemical fume hood.

Use a dedicated set of spatulas and weighing boats.

Carefully transfer the desired amount of FFN511 powder. Avoid creating dust.

Solubilization:

Add the appropriate volume of DMSO to the vessel containing the FFN511 powder.

Gently swirl or vortex to dissolve. Do not use sonication, which could generate aerosols.

Post-Handling:

Wipe down the work area with a suitable solvent (e.g., 70% ethanol) to decontaminate

surfaces.

Dispose of all contaminated disposable materials (weighing boats, bench paper, gloves)

as hazardous waste.

Disposal Plan
FFN511 Waste (Solid and Solutions):

Solid Waste: Collect all solid FFN511 waste, including contaminated consumables, in a

dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: FFN511 solutions in DMSO must be collected in a separate, labeled, and

sealed hazardous waste container. Do not mix with other solvent waste streams unless
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explicitly permitted by your institution's environmental health and safety (EHS) office.

Aqueous Waste: Due to its WGK 3 classification, FFN511 is severely hazardous to aquatic

life. Do not dispose of any FFN511-containing solutions down the drain. Collect all aqueous

waste containing FFN511 for hazardous waste disposal.

Disposal Vendor: All FFN511 waste must be disposed of through a licensed hazardous waste

disposal company. Consult your institution's EHS office for specific procedures and vendor

information.

Workflow and Logical Relationships
The following diagrams illustrate the necessary workflows for ensuring safety when handling

FFN511.
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FFN511 Handling: PPE Donning and Doffing Workflow

Donning Sequence

Doffing Sequence (in fume hood)

Lab Coat & Apron

Respirator (if handling powder)

Safety Goggles

Face Shield

Inner Nitrile Gloves

Outer Butyl/Nitrile Gloves

Handling Complete

Proceed with Experiment

Outer Butyl/Nitrile Gloves

Face Shield

Lab Coat & Apron

Inner Nitrile Gloves

Safety Goggles

Respirator (last, outside hood)

Wash Hands Thoroughly

Exit Work Area

Start Handling

Click to download full resolution via product page

Caption: PPE donning and doffing sequence for handling FFN511.
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FFN511 Waste Disposal Pathway

Waste Generation

Waste Collection & Storage

Final Disposal

Solid FFN511 & Contaminated Consumables
(Gloves, Weigh Boats, Bench Paper)

Labeled, Sealed Solid Hazardous Waste Container

FFN511 in DMSO Solution

Labeled, Sealed DMSO Waste Container

Aqueous Solutions with FFN511

Labeled, Sealed Aqueous Hazardous Waste Container

Consult Institutional EHS Office

Licensed Hazardous Waste Vendor

High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical flow for the safe disposal of FFN511 waste streams.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
FFN511]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570744#personal-protective-equipment-for-
handling-ffn511]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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